Cas no 59050-57-6 (ISOQUINOLINE, 4-BROMO-3-ETHOXY-)

ISOQUINOLINE, 4-BROMO-3-ETHOXY- structure
59050-57-6 structure
Product Name:ISOQUINOLINE, 4-BROMO-3-ETHOXY-
CAS No:59050-57-6
MF:C11H10BrNO
MW:252.10720205307
CID:3450275
PubChem ID:640980
Update Time:2025-04-21

ISOQUINOLINE, 4-BROMO-3-ETHOXY- Chemical and Physical Properties

Names and Identifiers

    • ISOQUINOLINE, 4-BROMO-3-ETHOXY-
    • InChI=1/C11H10BrNO/c1-2-14-11-10(12)9-6-4-3-5-8(9)7-13-11/h3-7H,2H2,1H
    • SCHEMBL7036194
    • AC-907/25005113
    • DB-167360
    • 59050-57-6
    • 4-bromo-3-ethoxyisoquinoline
    • 4-bromoisoquinolin-3-yl ethyl ether
    • Inchi: 1S/C11H10BrNO/c1-2-14-11-10(12)9-6-4-3-5-8(9)7-13-11/h3-7H,2H2,1H3
    • InChI Key: UGNXZFINAHZFHQ-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2)C(Br)=C(OCC)N=1

Computed Properties

  • Exact Mass: 250.99458Da
  • Monoisotopic Mass: 250.99458Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 22.1Ų
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